3-amino-N-benzyl-4-chloro-N-methylbenzamide

• IUPAC Name: 3-amino-N-benzyl-4-chloro-N-methylbenzamide
• InChI: InChI=1S/C15H15ClN2O/c1-18(10-11-5-3-2-4-6-11)15(19)12-7-8-13(16)14(17)9-12/h2-9H,10,17H2,1H3
• InChI Key: MTQMQRFOAMBALM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)Cl)N
• Molecular Formula: C15H15ClN2O
• Molecular Weight: 274.74 g/mol

Description

“3-amino-N-benzyl-4-chloro-N-methylbenzamide” is a chemical compound with the molecular formula C15H15ClN2O and a molecular weight of 274.75. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The InChI code for “3-amino-N-benzyl-4-chloro-N-methylbenzamide” is 1S/C15H15ClN2O/c1-18(10-11-5-3-2-4-6-11)15(19)12-7-8-13(16)14(17)9-12/h2-9H,10,17H2,1H3. This code provides a standard way to encode the molecular structure using text.

It is stored at room temperature.

Scientific Research Applications

Chemistry and Pharmacology of Non-fentanyl Synthetic Opioids

The study by Sharma et al. (2018) provides a detailed review on the chemistry and pharmacology of non-fentanyl synthetic opioid receptor agonists, including N-substituted benzamides. These compounds, developed initially by the Upjohn Company, have been noted for their significant impact on drug markets due to their psychoactive properties. The research emphasizes the importance of international early warning systems in tracking emerging substances of abuse and highlights the necessity for pre-emptive research to understand the drug metabolism and pharmacokinetics of new compounds to ensure their early detection in toxicological samples. This study suggests the potential for “3-amino-N-benzyl-4-chloro-N-methylbenzamide” to be a compound of interest in the realm of synthetic opioids, given its structural similarity to the discussed substances. (Sharma, K., Hales, T., Rao, V., NicDaéid, N., & McKenzie, C., 2018).

Environmental Persistence and Toxicity

Research on the environmental persistence and potential toxicity of compounds similar to “3-amino-N-benzyl-4-chloro-N-methylbenzamide” has been conducted by Soni et al. (2002), who evaluated the health aspects of methyl paraben, a compound utilized extensively as an antimicrobial preservative in various products. This review sheds light on the metabolic pathways, acute toxicity, chronic administration studies, and potential risks associated with the accumulation and environmental persistence of chemically related substances. The findings underline the importance of understanding the environmental impact and human health risks associated with the use and disposal of such chemicals. (Soni, M., Taylor, S., Greenberg, N., & Burdock, G., 2002).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.